2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 2-methoxy-N-[1-(4-methylphenoxy)propan-2-yl]acetamide
• InChI: InChI=1S/C13H19NO3/c1-10-4-6-12(7-5-10)17-8-11(2)14-13(15)9-16-3/h4-7,11H,8-9H2,1-3H3,(H,14,15)
• InChI Key: HGBSXMBGKFGGQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(C)NC(=O)COC

Description

2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide is a synthetic acetamide derivative characterized by a methoxy group attached to the acetamide backbone and a p-tolyloxy (para-methylphenoxy) substituent linked to the propan-2-ylamine moiety. Its molecular formula is C₁₃H₁₇NO₃ (calculated molecular weight: 247.28 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide typically involves the reaction of p-tolyloxypropan-2-amine with methoxyacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Acylation Reactions

The acetamide group (-C(=O)NH-) undergoes acylation with acylating agents (e.g., acyl chlorides, anhydrides). This reaction replaces the amide hydrogen with an acyl group, forming substituted amides.

Key details :

• Reagents : Acyl chlorides (e.g., acetyl chloride), bases (e.g., pyridine)

• Conditions : Room temperature, inert solvents (dichloromethane, THF)

• Product : N-Acylated derivatives (e.g., N-acetyl, N-propionyl variants)

• Mechanism : Nucleophilic attack by the amide nitrogen on the acylating agent, followed by elimination of chloride.

Nucleophilic Substitution

The p-tolyloxy group (-O-p-tolyl) participates in nucleophilic substitution reactions under basic conditions. The oxygen atom acts as a leaving group, enabling replacement with nucleophiles like amines or thiols.

Key details :

• Reagents : Nucleophiles (e.g., hydroxylamine, ammonia derivatives)

• Conditions : Strong bases (e.g., NaOH, tBuOLi), elevated temperatures (50–90°C)

• Product : Substituted derivatives (e.g., N-hydroxyamides, thioethers)

• Mechanism : Formation of an intermediate oxonium ion, followed by nucleophilic displacement .

Hydrolysis Reactions

The amide bond undergoes hydrolysis under acidic or basic conditions, yielding carboxylic acids or amines.

Key details :

• Reagents : Strong acids (HCl, H₂SO₄) or bases (NaOH, KOH)

• Conditions : High temperatures (reflux), aqueous/organic solvent mixtures

• Product : Acetamide-derived acids (e.g., 2-methoxyacetic acid) or amines

• Mechanism : Protonation/deprotonation of the amide group, followed by cleavage .

Cross-Coupling Reactions

The aromatic p-tolyl group enables palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille). These reactions introduce new substituents onto the aromatic ring.

Key details :

• Reagents : Pd catalysts (e.g., Pd(dba)₂, Pd(OAc)₂), ligands (e.g., keYPhos, SPhos)

• Conditions : THF or dioxane solvents, 50–120°C, inert atmosphere (N₂)

• Product : Aryl-substituted derivatives (e.g., chloro-, bromo-arenes)

• Mechanism : Oxidative addition, transmetalation, and reductive elimination steps .

Reaction Comparison Table

Reaction Type	Reagents	Conditions	Product
Acylation	Acyl chlorides, pyridine	RT, CH₂Cl₂/THF	N-Acylated amides
Nucleophilic Substitution	Nucleophiles, tBuOLi	50–90°C, N₂ atmosphere	Substituted derivatives
Hydrolysis	HCl/NaOH, H₂O	Reflux, aqueous solvents	Carboxylic acids/amines
Cross-Coupling	Pd catalysts, ligands	50–120°C, THF/dioxane	Aryl-substituted derivatives

Research Findings

• Biological activity : Compounds with similar acetamide structures exhibit anti-inflammatory and analgesic effects.

• Pharmacological applications : N-substituted acetamides are explored as P2Y₁₄R antagonists for gouty arthritis treatment .

• Synthetic versatility : The compound’s structure allows modular modification, making it a valuable scaffold for drug discovery .

Scientific Research Applications

2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes involving acetamide derivatives.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide involves its interaction with specific molecular targets. The methoxy and p-tolyloxy groups can participate in hydrogen bonding and hydrophobic interactions with proteins and enzymes, potentially modulating their activity. The acetamide group can also form hydrogen bonds with biological molecules, influencing their function.

Comparison with Similar Compounds

Table 1: Key Acetamide-Based Herbicides

Compound Name	Molecular Formula	Substituents	Application	Key Differences vs. Target Compound	Reference
Target Compound	C₁₃H₁₇NO₃	- Methoxy group - p-Tolyloxy-propan-2-yl	Not explicitly stated	Reference structure	-
Metolachlor	C₁₅H₂₂ClNO₂	- Chloro group - 2-Ethyl-6-methylphenyl - 1-Methoxypropan-2-yl	Herbicide (maize, soybean)	Chloro instead of methoxy; bulkier aromatic group
s-Metolachlor	C₁₅H₂₂ClNO₂	Stereoisomer of Metolachlor with (S)-configuration	Enhanced herbicidal activity	Stereospecific activity
Dimethenamid	C₁₂H₁₈ClNO₂S	- Chloro group - 2,4-Dimethyl-3-thienyl - 2-Methoxy-1-methylethyl	Herbicide (broadleaf weeds)	Thienyl ring; sulfur incorporation
Thenylchlor	C₁₄H₁₆ClNO₂S	- Chloro group - 3-Methoxy-2-thienylmethyl	Rice paddy herbicide	Thienylmethyl group; higher lipophilicity

Key Observations :

• Chloro vs. Methoxy: Chloro-substituted analogs (e.g., Metolachlor) exhibit herbicidal activity by inhibiting very-long-chain fatty acid (VLCFA) synthesis .
• Aromatic Modifications : Replacement of p-tolyloxy with thienyl (in Dimethenamid) or ethyl/methyl-substituted phenyl (Metolachlor) impacts soil adsorption and target specificity .

Pharmaceutical Analogues

Table 2: Neurologically Active Acetamides

Compound Name	Molecular Formula	Substituents	Application	Key Differences vs. Target Compound	Reference
Suvecaltamide Hydrochloride	C₂₀H₂₅F₃N₂O₃S	- 4-Isopropylphenyl - Trifluoroethoxy-pyridinyl - Stereospecific (R)-configuration	Essential tremor treatment	Complex aromatic systems; trifluoroethoxy group
N-(2-Fluorophenyl)-2-methoxy-N-[1-(2-phenylethyl)piperidin-4-yl]acetamide	C₂₂H₂₆FN₂O₂	- Fluorophenyl - Piperidinyl-phenylethyl	Opioid analog (potential analgesic)	Piperidine ring; fluorophenyl group

Key Observations :

• Bioactivity : Suvecaltamide’s trifluoroethoxy and pyridine groups enhance blood-brain barrier penetration, a feature absent in the target compound .
• Stereochemistry : The (R)-configuration in Suvecaltamide is critical for Cav channel stabilization, suggesting stereochemical optimization may be needed for the target compound in neurological applications .

Table 3: Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Solubility	Synthesis Route (Generalized)
Target Compound	247.28	~2.1	Low aqueous solubility	Likely via nucleophilic substitution or coupling
Metolachlor	283.80	3.5	Lipophilic	Condensation of chloroacetyl chloride with amine
2-Methoxy-N-[(1R)-1-phenylethyl]acetamide	193.24	1.8	Moderate in DMSO	Enantioselective synthesis using chiral amines

Key Observations :

• Synthesis : outlines a general acetamide synthesis route involving hydrazide intermediates and ZnCl₂ catalysis, applicable to the target compound with modifications .

Biological Activity

The compound 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide is a synthetic derivative that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, efficacy in various biological systems, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide features a methoxy group and a p-tolyloxy moiety, which may contribute to its biological properties. Understanding the structure-activity relationship (SAR) is crucial for elucidating its pharmacological potential.

Table 1: Chemical Structure

Component	Description
Methoxy Group	Contributes to lipophilicity
p-Tolyloxy Group	Enhances binding affinity
Acetamide Backbone	Provides stability and solubility

Anticancer Potential

The compound's structural features may also position it as a candidate for anticancer therapies. Research into related compounds has demonstrated that modifications in the aromatic rings can lead to enhanced cytotoxicity against various cancer cell lines. For example, thiazole derivatives were shown to have IC50 values in the low micromolar range against colon carcinoma cells . Such findings imply that 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide could similarly exhibit anticancer properties, although empirical data are required for validation.

Understanding the mechanisms through which 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide exerts its biological effects is essential. Compounds with similar structures often act through:

• Inhibition of Enzymatic Activity : Many small molecules interfere with enzyme functions critical to cancer cell proliferation or microbial survival.
• Modulation of Gene Expression : Some derivatives can affect histone acetylation and other epigenetic markers, influencing gene expression profiles associated with tumor growth or resistance to antibiotics .

Case Study 1: Antimicrobial Evaluation

In a study evaluating various pyrazole derivatives, one compound demonstrated significant anti-inflammatory effects by inhibiting LPS-induced nitric oxide production. This suggests that 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide may possess similar anti-inflammatory properties, enhancing its therapeutic profile against infections .

Case Study 2: Anticancer Activity

Research on small molecule inhibitors targeting WDR5, a protein implicated in various cancers, revealed that structural modifications could enhance binding affinity and efficacy against cancer cells. The insights gained from these studies could inform future investigations into the anticancer potential of 2-Methoxy-N-(1-(p-tolyloxy)propan-2-yl)acetamide .